Cas no 1538955-98-4 (3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid
• CAS No: 1538955-98-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD23760846
• CID: 5210039
• PubChem ID: 79744530
• Update Time: 2025-05-21

3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-propanoic acid, 1-ethyl-α-hydroxy-
• 3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid

• MDL： MFCD23760846
• Inchi： 1S/C8H12N2O3/c1-2-10-4-3-9-7(10)5-6(11)8(12)13/h3-4,6,11H,2,5H2,1H3,(H,12,13)
• InChI Key： VRTNMKLQEZCYEL-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1CC)C(O)C(=O)O

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid

3-(1-Ethyl-1H-Imidazol-2-Yl)-2-Hydroxypropanoic Acid: A Comprehensive Overview

3-(1-Ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid, also known by its CAS number 1538955-98-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a hydroxypropanoic acid moiety. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a common feature in many bioactive compounds, including pharmaceutical agents and natural products. The presence of the hydroxypropanoic acid group further enhances the compound's potential for participation in various biochemical reactions and interactions.

The synthesis of 3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as drug discovery. The compound's stability under various pH conditions and its ability to form hydrogen bonds make it an attractive candidate for use in peptide synthesis and other biomolecular studies.

In terms of biological activity, 3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain proteases, which are key players in disease progression such as cancer and neurodegenerative disorders. Additionally, the compound's ability to modulate G-protein coupled receptors (GPCRs) suggests its role in the development of novel therapeutic agents.

The application of 3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in biosensor development and surface modification. Recent research highlights its potential as a building block for creating stimuli-responsive materials, which can respond to environmental changes such as temperature or pH levels.

In conclusion, 3-(1-ethyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid, with its CAS number 1538955-98-4, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial applications. As ongoing investigations continue to uncover new facets of its properties and functionalities, this compound is poised to make significant contributions to the advancement of science and technology.